![molecular formula C13H13FN2O2 B7514137 N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)cyclopropanecarboxamide](/img/structure/B7514137.png)
N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)cyclopropanecarboxamide, also known as 'Compound X', is a synthetic compound that has been of interest to the scientific community due to its potential applications in various fields. This compound is a member of the quinoline family and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)cyclopropanecarboxamide is not fully understood. However, studies have shown that this compound can interact with various proteins and enzymes in the body, leading to changes in their activity. For example, this compound has been shown to inhibit the activity of certain kinases, which are enzymes involved in cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce cell death in cancer cells, making it a potential drug candidate for cancer treatment. This compound has also been shown to have neuroprotective effects, making it a potential drug candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)cyclopropanecarboxamide is its versatility in various research applications. This compound can be used as a tool compound for studying the mechanism of action of various proteins and enzymes. However, one of the limitations of this compound is its high cost and difficulty in synthesis, which can limit its use in certain research applications.
Future Directions
There are several future directions for N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)cyclopropanecarboxamide research. One direction is the development of this compound as a drug candidate for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is the development of this compound as a tool compound for studying the mechanism of action of various proteins and enzymes. Additionally, future research can focus on developing more efficient and cost-effective synthesis methods for this compound, which can increase its availability for research purposes.
Conclusion:
In conclusion, this compound is a synthetic compound that has potential applications in various fields such as medicinal chemistry, pharmacology, and material science. This compound has been synthesized using various methods and has been shown to have various biochemical and physiological effects. Although there are limitations to the use of this compound in research, there are several future directions for its development and application.
Synthesis Methods
The synthesis of N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)cyclopropanecarboxamide has been achieved using various methods. One of the most commonly used methods is the reaction of 6-fluoro-2-oxo-1,2-dihydroquinoline-7-carboxylic acid with cyclopropanecarbonyl chloride in the presence of a base. Another method involves the reaction of 6-fluoro-2-oxo-1,2-dihydroquinoline-7-carboxylic acid with cyclopropanecarboxylic acid in the presence of a coupling agent. The compound can also be synthesized using other methods such as the reaction of 6-fluoro-2-oxo-1,2-dihydroquinoline-7-carboxylic acid with cyclopropanecarboxamide in the presence of a coupling agent.
Scientific Research Applications
N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)cyclopropanecarboxamide has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and material science. In medicinal chemistry, this compound has been studied for its potential as a drug candidate for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, this compound has been studied for its potential as a tool compound for studying the mechanism of action of various proteins and enzymes. In material science, this compound has been studied for its potential as a precursor for the synthesis of various materials such as polymers and nanomaterials.
properties
IUPAC Name |
N-(6-fluoro-2-oxo-3,4-dihydro-1H-quinolin-7-yl)cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2O2/c14-9-5-8-3-4-12(17)15-10(8)6-11(9)16-13(18)7-1-2-7/h5-7H,1-4H2,(H,15,17)(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQJXQWXGVFSYOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=C(C=C3CCC(=O)NC3=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.